Cas no 1941-09-9 ((6-Methoxy-3-allyl-phenyl)-acetat)
1941-09-9 structure
Product Name:(6-Methoxy-3-allyl-phenyl)-acetat
CAS No:1941-09-9
MF:C12H14O3
MW:206.237763881683
CID:2010693
PubChem ID:596380
Update Time:2025-04-21
(6-Methoxy-3-allyl-phenyl)-acetat Chemical and Physical Properties
Names and Identifiers
-
- (6-Methoxy-3-allyl-phenyl)-acetat
- 2-acetoxy-4-allyl-1-methoxy-benzene
- 2-Acetoxy-4-allyl-1-methoxy-benzol
- Chavibetolacetat
- Essigsaeure-(6-methoxy-3-allyl-phenylester)
- O-Acetyl-chavibetol
- 1941-09-9
- DTXSID80941124
- SCHEMBL16679994
- Phenol, 5-allyl-2-methoxy-, acetate
- ITFUXZJPFSNXBV-UHFFFAOYSA-N
- 5-Allyl-2-methoxyphenyl acetate #
- 2-Methoxy-5-(prop-2-en-1-yl)phenyl acetate
- 3-Allyl-6-methoxyphenyl acetate
- 5-Allyl-2-methoxyphenol acetate
-
- Inchi: 1S/C12H14O3/c1-4-5-10-6-7-11(14-3)12(8-10)15-9(2)13/h4,6-8H,1,5H2,2-3H3
- InChI Key: ITFUXZJPFSNXBV-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=C(C=CC(=C1)CC=C)OC
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
(6-Methoxy-3-allyl-phenyl)-acetat Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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